Cas no 158195-40-5 (Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)-)

Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)- structure
158195-40-5 structure
Product Name:Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)-
CAS No:158195-40-5
MF:C29H33BrN2O
MW:505.4891269207
MDL:MFCD06799017
CID:108041
PubChem ID:16213750
Update Time:2025-04-18

Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)- Chemical and Physical Properties

Names and Identifiers

    • Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)-
    • 4-[(R)-[(2S,4S,5R)-1-benzyl-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline,bromide
    • O-allyl-N-benzylcinchondinium bromide
    • (8α,9R)-1-benzyl-9-(prop-2-en-1-yloxy)cinchonan-1-ium bromide
    • O-ALLYL-N-BENZYLCINCHONIDINIUM BROMIDE
    • J-009480
    • SCHEMBL1801089
    • 158195-40-5
    • PMBXATROGBSNCU-PCOYAJJYSA-M
    • 4-[(R)-[(2S,4S,5R)-1-benzyl-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline;bromide
    • DTXSID70584105
    • MDL： MFCD06799017
    • Inchi： 1S/C29H33N2O.BrH/c1-3-18-32-29(26-14-16-30-27-13-9-8-12-25(26)27)28-19-24-15-17-31(28,21-23(24)4-2)20-22-10-6-5-7-11-22;/h3-14,16,23-24,28-29H,1-2,15,17-21H2;1H/q+1;/p-1/t23-,24-,28-,29+,31?;/m0./s1
    • InChI Key： PMBXATROGBSNCU-PCOYAJJYSA-M
    • SMILES： [Br-].O(CC=C)[C@H](C1C=CN=C2C=CC=CC=12)[C@@H]1C[C@@H]2CC[N+]1(CC1C=CC=CC=1)C[C@@H]2C=C

Computed Properties

  • Exact Mass: 504.17763g/mol
  • Monoisotopic Mass: 504.17763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 643
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 140-144 °C (dec.)(lit.)
  • PSA: 22.12000
  • LogP: 3.05270
  • Solubility: Not determined

Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)- Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26-36

Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)- Pricemore >>

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Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:158195-40-5)Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)-
Order Number:A1199391
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:39
Price ($):175.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:158195-40-5)Cinchonanium,1-(phenylmethyl)-9-(2-propenyloxy)-, bromide, (8a,9R)-
A1199391
Purity:99%
Quantity:1g
Price ($):175.0
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